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Compound of Interest

Compound Name: Nvs mllt-1

Cat. No.: B10821026 Get Quote

Application Note
This document provides a detailed protocol for the preparation of a stock solution of NVS-

MLLT-1, a selective inhibitor of the YEATS domain of MLLT1 and MLLT3, using dimethyl

sulfoxide (DMSO) as the solvent. This protocol is intended for researchers, scientists, and drug

development professionals working in areas such as epigenetics and oncology. Adherence to

this protocol will ensure the accurate and consistent preparation of NVS-MLLT-1 stock solutions

for use in various downstream biological assays.

NVS-MLLT-1 is a potent small molecule inhibitor with IC50 values of 150 nM and 254 nM for

MLLT1 and MLLT3, respectively. Accurate preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results. This protocol outlines the necessary materials,

safety precautions, and a step-by-step procedure for solubilizing NVS-MLLT-1 in DMSO to a

desired concentration.

Quantitative Data Summary
The following table summarizes the key quantitative data for NVS-MLLT-1:
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Property Value Reference(s)

Molecular Weight (MW) 385.47 g/mol

Chemical Formula C₂₃H₂₃N₅O

Appearance Solid [1]

Solubility in DMSO Up to 100 mM

Recommended Storage -20°C

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of NVS-MLLT-1 in DMSO.

The concentration can be adjusted based on experimental needs and the high solubility of

NVS-MLLT-1 in DMSO.

Materials
NVS-MLLT-1 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves (e.g., nitrile gloves)

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE at all times.
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DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

Consult the Safety Data Sheet (SDS) for NVS-MLLT-1 and DMSO before starting the

procedure.

Procedure
Equilibration: Before opening, allow the vial of NVS-MLLT-1 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture inside the

vial, which could affect the stability of the compound.

Weighing: Tare a clean, empty microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of NVS-MLLT-1 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would weigh out 3.855 mg of NVS-MLLT-1.

Calculation:

Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol ) /

1000

Mass (mg) = 10 mM * 1 mL * 385.47 g/mol / 1000 = 3.855 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the NVS-MLLT-1 powder. For the example

above, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex the solution for 1-2 minutes until the NVS-

MLLT-1 powder is completely dissolved. Visually inspect the solution to ensure there are no

visible particles. If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes)

or sonication can aid in dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the name of the compound (NVS-MLLT-1), the

concentration (e.g., 10 mM), the solvent (DMSO), the date of preparation, and your initials.
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Long-term Storage: Store the aliquots at -20°C for long-term storage. When needed for an

experiment, thaw a single aliquot at room temperature and use it immediately. Discard any

unused portion of the thawed aliquot to maintain the integrity of the stock.

Visualizations
Experimental Workflow for NVS-MLLT-1 Stock Solution
Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for NVS-MLLT-1 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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